
Spectrophotometric Determination of Hexose
Concentrations: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Hexose
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Cat. No.: B7798058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the spectrophotometric

determination of hexose concentrations. It covers widely used chemical methods—the Phenol-

Sulfuric Acid and Anthrone methods—as well as highly specific enzymatic assays involving

Hexokinase and Glucose Oxidase. These methods are essential for various applications in

research and drug development, from basic biochemical analysis to quality control of

therapeutic glycoproteins.

Overview of Methods
The spectrophotometric quantification of hexoses relies on reactions that produce a colored

product, the absorbance of which is proportional to the carbohydrate concentration. The choice

of method depends on factors such as the required specificity, sensitivity, and the nature of the

sample matrix.
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Phenol-Sulfuric Acid Method: A robust and versatile method for the determination of total

carbohydrates. It is less sensitive to protein interference.[1]

Anthrone Method: A classic and sensitive method for the quantification of total

carbohydrates. It is known for producing a stable colorimetric response.

Enzymatic Methods (Hexokinase and Glucose Oxidase): Highly specific assays for the

determination of particular hexoses, most commonly D-glucose. These methods offer high

sensitivity and are less prone to interference from other sugars.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the described methods to

facilitate easy comparison.
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Method Principle
Linear
Range
(approx.)

Limit of
Detection
(approx.)

Specificity
Measureme
nt
Wavelength

Phenol-

Sulfuric Acid

Dehydration

of hexoses to

hydroxymeth

ylfurfural,

which reacts

with phenol in

the presence

of sulfuric

acid to form a

colored

product.[1]

10 - 100

µg/mL[2]
~1 µg/mL

General for

carbohydrate

s; reacts with

hexoses,

pentoses,

and their

derivatives.[1]

490 nm[2]

Anthrone

Dehydration

of hexoses to

hydroxymeth

ylfurfural,

which

condenses

with anthrone

in

concentrated

sulfuric acid

to form a

blue-green

complex.[3]

10 - 200

µg/mL

~2 ng/µL (2

µg/mL)[3]

General for

carbohydrate

s; reacts with

most hexoses

and

pentoses.

620 - 630

nm[3]

Hexokinase

(HK) Assay

Phosphorylati

on of D-

glucose to

glucose-6-

phosphate

(G6P), which

is then

oxidized by

G6P

Up to 400

mg/dL (4000

µg/mL)[4]

~2 mg/dL (20

µg/mL)[4]

High for D-

glucose and

other

hexoses that

can be

phosphorylat

ed by

hexokinase.

340 nm
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dehydrogena

se, reducing

NADP+ to

NADPH. The

increase in

NADPH is

measured.

Glucose

Oxidase

(GOx) Assay

Oxidation of

β-D-glucose

to D-glucono-

δ-lactone and

hydrogen

peroxide. The

H2O2 is used

in a

peroxidase-

coupled

reaction to

oxidize a

chromogen.

Varies with

kit, typically in

the mg/dL

range.

Varies with

kit.

Highly

specific for β-

D-glucose.

Varies with

chromogen

(e.g., 460 nm

for o-

dianisidine[5],

500-520 nm

for others).

Experimental Protocols
Phenol-Sulfuric Acid Method
This method is a reliable and widely used colorimetric assay for the determination of total

carbohydrates.[1]

Principle: In a hot acidic medium, carbohydrates are dehydrated to hydroxymethylfurfural. This

compound then reacts with phenol to form a yellow-brown colored product with an absorption

maximum at 490 nm.[1]

Materials and Reagents:

Concentrated Sulfuric Acid (96-98%)

Phenol solution (5% w/v in water)
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Standard Glucose Solution (e.g., 100 µg/mL)

Spectrophotometer

Glass test tubes

Vortex mixer

Water bath

Protocol:

Sample and Standard Preparation:

Pipette 1 mL of the sample solution into a clean, dry glass test tube.

Prepare a set of standards by pipetting 0, 0.2, 0.4, 0.6, 0.8, and 1.0 mL of the 100 µg/mL

glucose standard solution into separate test tubes. Adjust the volume in each tube to 1 mL

with deionized water. The "0 mL" tube will serve as the blank.

Reaction:

To each tube, add 1 mL of 5% phenol solution and mix thoroughly using a vortex mixer.

Carefully add 5 mL of concentrated sulfuric acid directly to the surface of the liquid in each

tube. The acid should be added rapidly to ensure proper mixing and heat generation.

Caution: This step is highly exothermic and should be performed in a fume hood with

appropriate personal protective equipment (PPE).

Allow the tubes to stand for 10 minutes at room temperature.

Incubation and Measurement:

After 10 minutes, mix the contents of the tubes again.

Place the tubes in a water bath at 25-30°C for 20 minutes to allow for color development.

[6]
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Measure the absorbance of the standards and samples at 490 nm against the blank.[2]

Calculation:

Plot a standard curve of absorbance versus glucose concentration.

Determine the concentration of hexose in the sample by interpolating its absorbance on

the standard curve.

Experimental Workflow:

Preparation

Reaction Measurement Data Analysis

Sample Solution (1 mL)

Add 1 mL of 5% Phenol
and Vortex

Glucose Standards (1 mL)

Add 5 mL of Conc. H2SO4
(Caution: Exothermic)

Stand for 10 min
at Room Temp.

Incubate at 25-30°C
for 20 min

Read Absorbance
at 490 nm Plot Standard Curve Calculate Sample Concentration

Click to download full resolution via product page

Phenol-Sulfuric Acid Method Workflow

Anthrone Method
The Anthrone method is another widely used technique for the determination of total

carbohydrates.

Principle: Carbohydrates are dehydrated by concentrated sulfuric acid to form furfural or

hydroxymethylfurfural. These compounds then condense with anthrone to form a blue-green

colored complex, with an absorption maximum around 620-630 nm.[3]

Materials and Reagents:

Concentrated Sulfuric Acid (95%)

Anthrone Reagent (0.2% w/v in concentrated sulfuric acid). Prepare fresh and keep on ice.
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Standard Glucose Solution (e.g., 100 µg/mL)

Spectrophotometer

Glass test tubes

Vortex mixer

Boiling water bath

Ice bath

Protocol:

Sample and Standard Preparation:

Pipette 1 mL of the sample solution into a clean, dry glass test tube.

Prepare a set of standards by pipetting 0, 0.2, 0.4, 0.6, 0.8, and 1.0 mL of the 100 µg/mL

glucose standard solution into separate test tubes. Adjust the volume in each tube to 1 mL

with deionized water. The "0 mL" tube will serve as the blank.

Reaction:

Place all tubes in an ice bath to cool.

Carefully and slowly add 4 mL of the freshly prepared, cold anthrone reagent to each tube.

[3]

Mix the contents thoroughly by vortexing while keeping the tubes in the ice bath. Caution:

The addition of concentrated sulfuric acid is highly exothermic.

Incubation and Measurement:

Cover the tubes and heat them in a boiling water bath for 8-10 minutes.[3]

Cool the tubes rapidly to room temperature in a cold water bath.

Allow the tubes to stand for 10 minutes.
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Measure the absorbance of the standards and samples at 620 nm against the blank.[7]

Calculation:

Plot a standard curve of absorbance versus glucose concentration.

Determine the concentration of hexose in the sample by interpolating its absorbance on

the standard curve.

Experimental Workflow:

Preparation

Reaction Measurement Data Analysis

Sample Solution (1 mL)

Cool Tubes in Ice Bath

Glucose Standards (1 mL)

Add 4 mL of Cold
Anthrone Reagent Vortex in Ice Bath Heat in Boiling Water Bath

for 8-10 min Cool to Room Temp. Read Absorbance
at 620 nm Plot Standard Curve Calculate Sample Concentration

D-Hexose (e.g., Glucose)

Hexokinase

ATP

ADP

Hexose-6-Phosphate

G6PDH

NADP+

NADPH Measure Absorbance
at 340 nm

6-Phospho-gluconate
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β-D-Glucose

Glucose Oxidase (GOx)

O2

H2O2

Peroxidase (POD)D-Glucono-δ-lactone

Reduced Chromogen
(e.g., o-dianisidine)

Oxidized Chromogen
(Colored)

Measure Absorbance
(e.g., at 460 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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